1-(azetidin-3-yl)-5-iodo-1H-1,2,3-triazole dihydrochloride
Overview
Description
1-(azetidin-3-yl)-5-iodo-1H-1,2,3-triazole dihydrochloride is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a triazole derivative that contains an azetidine ring and an iodine atom. It has been synthesized using various methods and has been studied for its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-(azetidin-3-yl)-5-iodo-1H-1,2,3-triazole dihydrochloride involves its selective reaction with alkyne groups in biological systems. This reaction can be used to label and track biomolecules in living cells and organisms.
Biochemical and Physiological Effects:
This compound has been shown to have minimal biochemical and physiological effects on living systems. This compound is considered to be bioorthogonal, meaning that it does not interfere with biological processes.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(azetidin-3-yl)-5-iodo-1H-1,2,3-triazole dihydrochloride in lab experiments include its selectivity and minimal interference with biological processes. However, one of the limitations of using this compound is its potential toxicity at high concentrations.
Future Directions
There are several future directions for research involving 1-(azetidin-3-yl)-5-iodo-1H-1,2,3-triazole dihydrochloride. Some of these directions include exploring its potential as a tool for studying protein-protein interactions, investigating its use in drug discovery, and developing new methods for synthesizing this compound. Additionally, further research is needed to determine the optimal conditions for using this compound in biological systems and to develop new applications for its use.
Synthesis Methods
The synthesis of 1-(azetidin-3-yl)-5-iodo-1H-1,2,3-triazole dihydrochloride has been achieved using different methods. One of the commonly used methods involves the reaction of 1-(azetidin-3-yl)-1H-1,2,3-triazole with iodine monochloride in the presence of hydrochloric acid. The resulting product is then purified using recrystallization.
Scientific Research Applications
1-(azetidin-3-yl)-5-iodo-1H-1,2,3-triazole dihydrochloride has been studied for its potential applications in various fields of scientific research. One of the significant areas of research is its potential as a bioorthogonal reagent. This compound has been shown to react selectively with alkyne groups in biological systems, making it a useful tool for studying biological processes.
properties
IUPAC Name |
1-(azetidin-3-yl)-5-iodotriazole;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7IN4.2ClH/c6-5-3-8-9-10(5)4-1-7-2-4;;/h3-4,7H,1-2H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXYFPIHUIPIIOW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)N2C(=CN=N2)I.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9Cl2IN4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.96 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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